Cas no 52003-39-1 (Butanedioic acid, 2-cyano-2-methyl-, dimethyl ester)

• Product Name: Butanedioic acid, 2-cyano-2-methyl-, dimethyl ester
• CAS No: 52003-39-1
• MF: C₈H₁₁NO₄
• MW: 185.177242517471
• CID: 360859
• PubChem ID: 12838514
• Update Time: 2025-04-19

Butanedioic acid, 2-cyano-2-methyl-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid, 2-cyano-2-methyl-, dimethyl ester
• dimethyl 2-cyano-2-methylbutanedioate
• DTXSID50511151
• SCHEMBL11703576
• 52003-39-1

• Inchi： 1S/C8H11NO4/c1-8(5-9,7(11)13-3)4-6(10)12-2/h4H2,1-3H3
• InChI Key： IUTFTHKBRKQOKG-UHFFFAOYSA-N
• SMILES： O(C)C(C(C#N)(C)CC(=O)OC)=O

Computed Properties

• Exact Mass: 185.06883
• Monoisotopic Mass: 185.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 76.4Ų

Experimental Properties

• PSA: 76.39